Cas no 69413-04-3 (1H-Pyrazole, 3-methyl-1-(2-methyl-1-oxopropyl)-)

• Product Name: 1H-Pyrazole, 3-methyl-1-(2-methyl-1-oxopropyl)-
• CAS No: 69413-04-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 391818
• PubChem ID: 71374434
• Update Time: 2025-04-19

1H-Pyrazole, 3-methyl-1-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-methyl-1-(2-methyl-1-oxopropyl)-
• 2-methyl-1-(3-methylpyrazol-1-yl)propan-1-one
• 69413-04-3
• 2-Methyl-1-(3-methyl-1H-pyrazol-1-yl)propan-1-one
• DTXSID90797215

• Inchi： 1S/C8H12N2O/c1-6(2)8(11)10-5-4-7(3)9-10/h4-6H,1-3H3
• InChI Key： ONIZPVVUDQIXBS-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89